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Compound of Interest

Compound Name: DL-alpha-Tocopherol-13C3

Cat. No.: B12053665 Get Quote

Essential Safety and Handling of DL-alpha-
Tocopherol-13C3
For researchers, scientists, and drug development professionals, ensuring safe and effective

handling of specialized chemical compounds is paramount. This guide provides immediate,

essential safety and logistical information for handling DL-alpha-Tocopherol-13C3, a stable

isotope-labeled form of Vitamin E. Adherence to these procedures is critical for laboratory

safety and maintaining the integrity of your research.

Hazard Identification and Personal Protective
Equipment (PPE)
DL-alpha-Tocopherol-13C3 may cause skin and eye irritation and could be harmful if inhaled

or ingested.[1] Some safety data sheets indicate a potential for allergic skin reactions.[2][3]

Therefore, the use of appropriate personal protective equipment is mandatory.

Table 1: Recommended Personal Protective Equipment (PPE)
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Body Part Recommended PPE
Specifications & Best
Practices

Eyes/Face Safety glasses or goggles

Must meet ANSI Z87.1 1989

standard. A face shield worn

over safety glasses is

recommended when there is a

risk of splashing.[4][5]

Hands Chemical-resistant gloves

Disposable nitrile gloves are

suitable for incidental contact.

[4][5] Gloves should be

inspected before use and

changed immediately upon

contamination.

Body Laboratory coat

A full-length lab coat should be

worn and buttoned to cover as

much skin as possible.[4]

Respiratory
Not generally required under

normal use

Use in a well-ventilated area.

[1][6] A respirator may be

necessary if handling large

quantities or if vapors are

generated.[2]

Feet Closed-toe shoes
Shoes must cover the entire

foot.[4][7]

Operational Plan: Step-by-Step Handling Protocol
Proper handling procedures are crucial to minimize exposure and prevent contamination. The

following workflow outlines the key steps for working with DL-alpha-Tocopherol-13C3.
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Experimental Protocol: Detailed Handling Steps

Review Safety Data Sheet (SDS): Before handling, thoroughly read the SDS for DL-alpha-
Tocopherol-13C3 to be fully aware of its properties and potential hazards.[1][8]

Don Personal Protective Equipment (PPE): Equip yourself with the appropriate PPE as

outlined in Table 1.

Prepare Workspace: Ensure you are working in a well-ventilated area, such as a chemical

fume hood.[6][9] Cover the work surface with absorbent, disposable bench paper.

Weighing: If working with a solid form, carefully weigh the required amount in a tared, sealed

container to minimize the generation of dust. For the viscous oil form, weighing can be done

in a suitable vessel.

Dissolving: DL-alpha-Tocopherol is soluble in vegetable oils, alcohol, ether, and acetone.[6]

Use an appropriate solvent and vessel for your experimental needs.

Use in Experiment: Proceed with your experimental protocol, maintaining adherence to all

safety precautions.

Decontaminate Workspace: After use, wipe down the work area with an appropriate cleaning

agent.

Doff PPE: Remove your PPE in the correct order to avoid cross-contamination.

Wash Hands: Thoroughly wash your hands with soap and water after removing your gloves.

[1]

Storage and Disposal Plan
Storage:

DL-alpha-Tocopherol-13C3 is sensitive to air and light.[10] It should be stored in a tightly

sealed container, protected from light, in a cool, dry, and well-ventilated area.[1][9] Some

sources recommend refrigeration or freezing for long-term stability.[9] Avoid storing with

incompatible materials such as strong oxidizing agents, strong acids, and bases.[3][6]
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Table 2: Storage Conditions

Parameter Recommendation

Temperature
Cool, dry place.[1] Some sources recommend 2-

8°C or frozen at -20°C.[9]

Light Store in a light-resistant container.[9][10]

Atmosphere
Store under an inert gas like argon or nitrogen if

possible.[9][10]

Container Tightly closed original container.[1]

Disposal Plan:

All waste materials, including unused product and contaminated consumables, must be

disposed of in accordance with local, state, and federal environmental regulations.[1]

Unused Product: Do not dispose of down the drain.[1] Contact a licensed professional waste

disposal service to dispose of this material.[1]

Contaminated Materials: Items such as gloves, bench paper, and pipette tips that have come

into contact with the chemical should be collected in a sealed, labeled container for

hazardous waste disposal.

Empty Containers: Handle uncleaned containers as you would the product itself. They can

be offered for recycling if thoroughly decontaminated, or disposed of as hazardous waste.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 7 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12053665?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

